Cas no 60010-03-9 (2,6-Dichloro-4-methyl-3-nitropyridine)

• Product Name: 2,6-Dichloro-4-methyl-3-nitropyridine
• CAS No: 60010-03-9
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD11110694
• CID: 57509
• PubChem ID: 21875737
• Update Time: 2025-10-30

2,6-Dichloro-4-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-methyl-3-nitropyridine
• 2,6-Dichloro-4-methyl-3-nitro-pyridine
• 2,5-DIBROMO-3-METHYLTHIOPHENE
• CMJNIYUZFQWYCK-UHFFFAOYSA-N
• FCH1402719
• TRA0051836
• PB13379
• OR305051
• SY022830
• Pyridine,2,6-dichloro-4-methyl-3-nitro-
• AB0025753
• ST2409186
• AX8068133
• W7270
• D90123
• 010D039
• A869068
• 60010-03-9
• AMY8047
• EN300-188899
• SCHEMBL693909
• CS-W000772
• MFCD11110694
• AC-33271
• AKOS015999162
• DTXSID60619253
• DS-15951

• MDL： MFCD11110694
• Inchi： 1S/C6H4Cl2N2O2/c1-3-2-4(7)9-6(8)5(3)10(11)12/h2H,1H3
• InChI Key： CMJNIYUZFQWYCK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.96500
• Monoisotopic Mass: 205.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 3

Experimental Properties

• Density: 1.537
• Boiling Point: 317 ºC
• Flash Point: 145 ºC
• Refractive Index: 1.591
• PSA: 58.71000
• LogP: 3.12820

Additional information on 2,6-Dichloro-4-methyl-3-nitropyridine

2,6-Dichloro-4-methyl-3-nitropyridine: A Comprehensive Overview

2,6-Dichloro-4-methyl-3-nitropyridine, also known by its CAS number CAS No. 60010-03-9, is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The structure of 2,6-Dichloro-4-methyl-3-nitropyridine features a pyridine ring with substituents at positions 2, 4, and 6, making it a unique molecule with distinct chemical properties.

The synthesis of 2,6-Dichloro-4-methyl-3-nitropyridine typically involves multi-step processes that include nitration and chlorination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of heterogeneous catalysts to enhance the yield and purity of this compound while minimizing byproducts. These developments are particularly relevant in the context of green chemistry initiatives aimed at reducing environmental impact.

In terms of applications, 2,6-Dichloro-4-methyl-3-nitropyridine has been extensively studied for its potential in drug discovery. Its unique electronic properties make it a promising candidate for designing bioactive molecules targeting various diseases. Recent studies have highlighted its role as an intermediate in the synthesis of anti-cancer agents and anti-inflammatory drugs. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes involved in cancer progression.

Beyond pharmaceuticals, 2,6-Dichloro-4-methyl-3-nitropyridine has also found applications in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored in several agricultural research projects. A notable example is its use in developing novel compounds that target specific plant pathogens without harming beneficial microorganisms. This dual functionality underscores its importance as a key intermediate in both healthcare and agriculture sectors.

The chemical stability of 2,6-Dichloro-4-methyl-3-nitropyridine is another area of active research. Scientists have investigated its thermal stability under different conditions to optimize its storage and transportation. Recent findings suggest that the compound exhibits excellent stability under moderate temperatures but requires controlled conditions during high-temperature reactions to prevent decomposition.

In conclusion, 2,6-Dichloro-4-methyl-3-nitropyridine (CAS No. 60010-03-9) stands out as a critical molecule with diverse applications across multiple industries. Its role as an intermediate in drug development and agrochemicals highlights its significance in modern science. Ongoing research continues to uncover new potentials for this compound, ensuring its relevance in future technological advancements.